P-113D

• CAS: 190673-60-0
• Molecular Formula: C71H110N28O13
• Molecular Weight: 1563.8 g/mol
• InChI: InChI=1S/C71H110N28O13/c1-41(75)60(103)91-48(15-5-8-24-72)62(105)94-52(19-12-28-85-71(79)80)66(109)99-57(33-46-36-83-40-89-46)69(112)98-56(32-45-35-82-39-88-45)61(104)86-37-58(101)90-54(30-43-20-22-47(100)23-21-43)67(110)95-49(16-6-9-25-73)63(106)93-51(18-11-27-84-70(77)78)64(107)92-50(17-7-10-26-74)65(108)97-55(29-42-13-3-2-4-14-42)68(111)96-53(59(76)102)31-44-34-81-38-87-44/h2-4,13-14,20-23,34-36,38-41,48-57,100H,5-12,15-19,24-33,37,72-75H2,1H3,(H2,76,102)(H,81,87)(H,82,88)(H,83,89)(H,86,104)(H,90,101)(H,91,103)(H,92,107)(H,93,106)(H,94,105)(H,95,110)(H,96,111)(H,97,108)(H,98,112)(H,99,109)(H4,77,78,84)(H4,79,80,85)/t41-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-/m1/s1
• InChIKey: UIBPZXXSPHGPDS-UXLZJAPBSA-N

P-113D (CAS 190673-60-0): A D-Amino Acid Histatin 5-Derived Antimicrobial Peptide with Differential Stability in Complex Biological Environments

P-113D is a 12-amino-acid antimicrobial peptide that is the all-D-amino acid mirror-image analogue of P-113, a C-terminal amidated fragment of the human salivary peptide histatin 5 [1]. P-113D retains the full antimicrobial spectrum of its L-amino acid counterpart against key pathogens, including Pseudomonas aeruginosa and Candida albicans, but exhibits markedly enhanced proteolytic stability in biologically relevant environments such as cystic fibrosis (CF) sputum [2]. This structural modification enables the peptide to maintain functional activity under conditions that rapidly inactivate many conventional antimicrobial peptides, positioning P-113D as a candidate of interest for research in chronic infectious disease models, particularly those involving protease-rich milieus [3].

• [1] Rothstein DM, Helmerhorst EJ, Spacciapoli P, Oppenheim FG, Friden P. Anticandida activity is retained in P-113, a 12-amino-acid fragment of histatin 5. Antimicrob Agents Chemother. 2001;45(5):1367-1373. doi:10.1128/AAC.45.5.1367-1373.2001 View Source
• [2] Sajjan US, Tran LT, Sole N, Rovaldi C, Akiyama A, Friden PM, Forstner JF, Rothstein DM. P-113D, an antimicrobial peptide active against Pseudomonas aeruginosa, retains activity in the presence of sputum from cystic fibrosis patients. Antimicrob Agents Chemother. 2001;45(12):3437-3444. doi:10.1128/AAC.45.12.3437-3444.2001 View Source
• [3] Cirioni O, Giacometti A, Ghiselli R, Orlando F, Kamysz W, D'Amato G, Mocchegiani F, Lukasiak J, Silvestri C, Saba V, Scalise G. Potential therapeutic role of histatin derivative P-113d in experimental rat models of Pseudomonas aeruginosa sepsis. J Infect Dis. 2004;190(2):356-364. doi:10.1086/421913 View Source

Why P-113 Cannot Substitute for P-113D in Protease-Rich or In Vivo Infection Models

The interchangeability of antimicrobial peptides with identical amino acid sequences but opposite stereochemistry (L- versus D-amino acids) is not supported by empirical evidence. While P-113 (L-amino acid form) demonstrates potent in vitro antimicrobial activity, it is rapidly degraded and inactivated in the presence of purulent CF sputum, losing all detectable antimicrobial activity under these conditions [1]. In contrast, the D-amino acid analogue P-113D remains stable and retains significant antimicrobial activity in identical sputum environments [1]. Furthermore, the peptides exhibit differential in vivo pharmacodynamic profiles: P-113D demonstrates a dual antimicrobial and anti-endotoxin effect in sepsis models that is distinct from the activity profile of conventional antibiotics such as imipenem [2]. These divergent stability and functional characteristics preclude simple substitution of P-113 for P-113D in experimental systems requiring sustained activity in the presence of host proteases or in chronic infection models.

• [1] Sajjan US, Tran LT, Sole N, Rovaldi C, Akiyama A, Friden PM, Forstner JF, Rothstein DM. P-113D, an antimicrobial peptide active against Pseudomonas aeruginosa, retains activity in the presence of sputum from cystic fibrosis patients. Antimicrob Agents Chemother. 2001;45(12):3437-3444. doi:10.1128/AAC.45.12.3437-3444.2001 View Source
• [2] Cirioni O, Giacometti A, Ghiselli R, Orlando F, Kamysz W, D'Amato G, Mocchegiani F, Lukasiak J, Silvestri C, Saba V, Scalise G. Potential therapeutic role of histatin derivative P-113d in experimental rat models of Pseudomonas aeruginosa sepsis. J Infect Dis. 2004;190(2):356-364. doi:10.1086/421913 View Source

Quantitative Comparative Evidence for P-113D Against P. aeruginosa and C. albicans Versus Structural and Therapeutic Comparators

Retention of Antimicrobial Activity in Cystic Fibrosis Sputum: P-113D Versus P-113

P-113D, the all-D-amino acid analogue, demonstrates functional stability in purulent CF sputum, whereas the L-amino acid counterpart P-113 is completely inactivated under identical conditions. P-113D retained significant antimicrobial activity against Pseudomonas aeruginosa in the presence of undiluted CF sputum, while P-113 exhibited no detectable activity in the same sputum environment [1]. Furthermore, the addition of recombinant human DNase to liquefy sputum enhanced the activity of P-113D against both exogenously added and endogenous bacteria [1].

Evidence Dimension	Antimicrobial activity retention in purulent CF sputum
Target Compound Data	Retains significant antimicrobial activity in undiluted CF sputum; activity further enhanced by recombinant human DNase
Comparator Or Baseline	P-113 (L-amino acid form): No detectable antimicrobial activity in purulent CF sputum
Quantified Difference	Complete loss of activity for P-113 versus retained significant activity for P-113D
Conditions	In vitro antimicrobial assay using Pseudomonas aeruginosa in the presence of purulent sputum from cystic fibrosis patients

Why This Matters

This stability differential is critical for research involving chronic lung infection models where protease-rich environments rapidly degrade conventional L-peptides.

• [1] Sajjan US, Tran LT, Sole N, Rovaldi C, Akiyama A, Friden PM, Forstner JF, Rothstein DM. P-113D, an antimicrobial peptide active against Pseudomonas aeruginosa, retains activity in the presence of sputum from cystic fibrosis patients. Antimicrob Agents Chemother. 2001;45(12):3437-3444. doi:10.1128/AAC.45.12.3437-3444.2001 View Source

Differential In Vivo Anti-Endotoxin Effect of P-113D Compared to Imipenem in Rat Sepsis Models

In a rat model of Pseudomonas aeruginosa sepsis, P-113D (1 mg/kg) produced a substantial decrease in plasma endotoxin and TNF-α concentrations compared to the carbapenem antibiotic imipenem (20 mg/kg), despite exhibiting slightly lower direct antimicrobial activity. Both compounds reduced lethality relative to saline controls, but P-113D's dual antimicrobial and anti-endotoxin profile was distinct from that of imipenem [1].

Evidence Dimension	Reduction in plasma endotoxin and TNF-α concentrations following Pseudomonas aeruginosa challenge
Target Compound Data	P-113D (1 mg/kg): Substantial decrease in plasma endotoxin and TNF-α concentrations
Comparator Or Baseline	Imipenem (20 mg/kg): Lower magnitude of endotoxin and TNF-α reduction relative to P-113D
Quantified Difference	Significantly greater reduction in endotoxin and TNF-α for P-113D versus imipenem (statistical significance reported, p<0.05)
Conditions	Rat model of intraperitoneal Pseudomonas aeruginosa sepsis; compounds administered parenterally

Why This Matters

This dual-action profile may be relevant for sepsis models where endotoxin-driven inflammation contributes to pathogenesis independently of bacterial burden.

• [1] Cirioni O, Giacometti A, Ghiselli R, Orlando F, Kamysz W, D'Amato G, Mocchegiani F, Lukasiak J, Silvestri C, Saba V, Scalise G. Potential therapeutic role of histatin derivative P-113d in experimental rat models of Pseudomonas aeruginosa sepsis. J Infect Dis. 2004;190(2):356-364. doi:10.1086/421913 View Source

Comparative In Vitro Activity of P-113D Against Pseudomonas aeruginosa ATCC 27853

P-113D exhibits potent antibacterial activity against the standard laboratory strain Pseudomonas aeruginosa ATCC 27853, with a minimum inhibitory concentration (MIC) of 3.1 μg/mL . While direct head-to-head MIC comparisons with other antimicrobial peptides in the same assay system are not reported in the primary literature, this MIC value establishes the baseline potency of P-113D against this key CF pathogen. For context, P-113 (the L-amino acid form) demonstrates equivalent activity against P. aeruginosa in standard in vitro assays lacking proteases, but this equivalence is lost in complex biological matrices such as CF sputum [1].

Evidence Dimension	Minimum inhibitory concentration (MIC) against Pseudomonas aeruginosa ATCC 27853
Target Compound Data	MIC = 3.1 μg/mL
Comparator Or Baseline	P-113 (L-amino acid form): Equivalent MIC against ATCC 27853 in standard in vitro assays lacking proteases (class-level inference)
Quantified Difference	Equivalent activity in protease-free conditions; differential stability and activity retention in protease-containing environments (see Evidence Item 1)
Conditions	Standard in vitro broth microdilution antimicrobial susceptibility testing against P. aeruginosa ATCC 27853

Why This Matters

This MIC value provides a benchmark for quality control and batch-to-batch activity verification when procuring P-113D for P. aeruginosa research.

• [1] Sajjan US, Tran LT, Sole N, Rovaldi C, Akiyama A, Friden PM, Forstner JF, Rothstein DM. P-113D, an antimicrobial peptide active against Pseudomonas aeruginosa, retains activity in the presence of sputum from cystic fibrosis patients. Antimicrob Agents Chemother. 2001;45(12):3437-3444. doi:10.1128/AAC.45.12.3437-3444.2001 View Source

Antifungal Activity of P-113D is Equivalent to the L-Amino Acid Form P-113 Against Candida albicans

P-113D exhibits antifungal activity against Candida albicans that is equivalent to that of its L-amino acid counterpart P-113. In vitro minimum inhibitory concentration (MIC) testing in low-ionic-strength medium demonstrated that the D-amino acid analogue retains full anticandidal activity [1]. This finding is significant because it demonstrates that stereochemical inversion to confer proteolytic stability does not compromise antimicrobial potency against this clinically relevant fungal pathogen.

Evidence Dimension	Anticandidal activity against Candida albicans
Target Compound Data	P-113D: Equivalent activity to P-113 against C. albicans
Comparator Or Baseline	P-113 (L-amino acid form): Potent activity against C. albicans in low-ionic-strength medium
Quantified Difference	No significant difference in anticandidal activity between D- and L- stereoisomers
Conditions	In vitro MIC testing in low-ionic-strength medium

Why This Matters

This equivalence demonstrates that the D-amino acid substitution—which confers proteolytic stability—does not come at the cost of reduced antifungal potency, making P-113D a suitable candidate for research involving mixed bacterial-fungal infection models.

• [1] Rothstein DM, Helmerhorst EJ, Spacciapoli P, Oppenheim FG, Friden P. Anticandida activity is retained in P-113, a 12-amino-acid fragment of histatin 5. Antimicrob Agents Chemother. 2001;45(5):1367-1373. doi:10.1128/AAC.45.5.1367-1373.2001 View Source

Optimal Experimental Applications for P-113D Based on Validated Differential Activity Profiles

Cystic Fibrosis Chronic Lung Infection Modeling

P-113D is optimally suited for in vitro and in vivo models of chronic Pseudomonas aeruginosa lung infection in cystic fibrosis, where protease-rich airway surface liquid and purulent sputum rapidly degrade conventional L-amino acid antimicrobial peptides. The compound retains antimicrobial activity in undiluted CF sputum, a property not shared by its L-amino acid counterpart P-113 [1]. Researchers should consider P-113D for studies requiring sustained antimicrobial activity in CF-relevant biological matrices or for evaluating inhalational antimicrobial peptide formulations targeting CF pathogens.

Sepsis Models Requiring Dual Antimicrobial and Anti-Endotoxin Activity

P-113D demonstrates a dual pharmacodynamic profile in experimental rat models of Pseudomonas aeruginosa sepsis, combining direct antimicrobial activity with significant reduction in circulating endotoxin and TNF-α levels [1]. This profile differs from conventional antibiotics such as imipenem, which exhibit antimicrobial activity but less pronounced anti-endotoxin effects. P-113D may be particularly valuable in sepsis models where endotoxin-mediated inflammation is a primary outcome measure or where evaluation of host-directed immunomodulatory effects is desired alongside direct pathogen clearance.

Oral Candidiasis and Mixed Oral Infection Research

P-113D retains full anticandidal activity against Candida albicans that is equivalent to the parent L-peptide P-113 [1]. Given that the P-113 scaffold has demonstrated clinical safety and efficacy in reducing plaque, gingivitis, and gingival bleeding in human experimental gingivitis models [2], P-113D represents a stereochemically stabilized analogue suitable for research applications in oral microbiology where both antibacterial and antifungal activity are required and where salivary proteases may compromise L-peptide stability.

Antimicrobial Peptide Protease Stability Comparative Studies

The P-113/P-113D stereoisomer pair constitutes a controlled experimental system for investigating the impact of proteolytic stability on antimicrobial peptide function in complex biological environments. Head-to-head comparisons demonstrate that while both peptides exhibit equivalent antimicrobial potency in protease-free in vitro assays [1], only P-113D retains activity in CF sputum [2]. This well-characterized differential makes P-113D a valuable reference compound for studies evaluating the relationship between peptide stereochemistry, protease resistance, and functional persistence in biologically relevant matrices.

• [1] Rothstein DM, Helmerhorst EJ, Spacciapoli P, Oppenheim FG, Friden P. Anticandida activity is retained in P-113, a 12-amino-acid fragment of histatin 5. Antimicrob Agents Chemother. 2001;45(5):1367-1373. doi:10.1128/AAC.45.5.1367-1373.2001 View Source
• [2] Van Dyke TE, Paquette DW, Grossi SG, Braman VM, Massaro JM, D'Agostino RB, Dibart S, Friden PM. Clinical and microbial evaluation of a histatin-containing mouthrinse in humans with experimental gingivitis: a phase-2 multi-center study. J Clin Periodontol. 2002;29(2):168-176. doi:10.1034/j.1600-051x.2002.290213.x View Source